Cas no 922063-71-6 (N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzenesulfonamide)

• Product Name: N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzenesulfonamide
• CAS No: 922063-71-6
• MF: C₁₅H₁₄N₂O₄S
• MW: 318.347662448883
• CID: 6293398
• PubChem ID: 44017110
• Update Time: 2025-05-21

N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzenesulfonamide
• N-(5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)benzenesulfonamide
• AKOS024635712
• N-(5-oxo-3,4-dihydro-2H-1,4-benzoxazepin-7-yl)benzenesulfonamide
• F2277-0323
• 922063-71-6

• Inchi： 1S/C15H14N2O4S/c18-15-13-10-11(6-7-14(13)21-9-8-16-15)17-22(19,20)12-4-2-1-3-5-12/h1-7,10,17H,8-9H2,(H,16,18)
• InChI Key： VCTFZMYGKSGXPW-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(NC1C=CC2=C(C(NCCO2)=O)C=1)(=O)=O

Computed Properties

• Exact Mass: 318.06742811g/mol
• Monoisotopic Mass: 318.06742811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 92.9Ų

Additional information on N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzenesulfonamide

N-(5-Oxo-2,3,4,5-Tetrahydro-1,4-Benzoxazepin-7-Yl)Benzenesulfonamide: A Comprehensive Overview

The compound with CAS No. 922063-71-6, known as N-(5-Oxo-2,3,4,5-Tetrahydro-1,4-Benzoxazepin-7-Yl)Benzenesulfonamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of sulfonamides and features a unique structure that combines a benzenesulfonamide moiety with a tetrahydrobenzoxazepine ring system. The benzoxazepine core is a bicyclic structure that has been extensively studied for its potential in drug design due to its ability to modulate various biological targets.

Recent studies have highlighted the importance of tetrahydrobenzoxazepines in the development of novel therapeutic agents. These structures are particularly valuable in the design of kinase inhibitors and other enzyme-targeted therapies. The 5-Oxo group within the tetrahydrobenzoxazepine ring introduces additional functional complexity, enhancing the molecule's ability to interact with biological systems. This feature has been leveraged in recent research to explore its potential as an anti-cancer agent, where it has shown promising activity against several cancer cell lines.

The benzenesulfonamide moiety attached to the tetrahydrobenzoxazepine ring further enhances the compound's pharmacological properties. Sulfonamides are well-known for their stability and bioavailability, making them ideal candidates for drug development. The combination of these two functional groups creates a molecule with a unique profile that balances solubility, permeability, and target affinity—key attributes for successful drug candidates.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have revealed that N-(5-Oxo-2,3,4,5-Tetrahydro-1,4-Benzoxazepin-7-Yl)Benzenesulfonamide exhibits strong binding affinity towards several critical protein targets, including kinases and proteases. This suggests that the compound could serve as a lead molecule for the development of new therapeutic agents targeting diseases such as cancer and inflammatory disorders.

In addition to its pharmacological potential, the synthesis of this compound represents a significant achievement in organic chemistry. The construction of the tetrahydrobenzoxazepine ring involves a series of intricate reactions that require precise control over stereochemistry and regioselectivity. Researchers have developed novel synthetic routes that not only improve the efficiency of production but also pave the way for further structural modifications to optimize biological activity.

The application of green chemistry principles in the synthesis of this compound has also been explored. By utilizing environmentally friendly reagents and catalytic systems, scientists have been able to reduce waste and energy consumption during the production process. This approach aligns with current trends in sustainable drug development and highlights the importance of eco-friendly practices in modern chemical research.

Furthermore, recent pharmacokinetic studies have provided valuable insights into the behavior of this compound within biological systems. The compound demonstrates favorable absorption profiles and moderate clearance rates, indicating its potential for oral administration. However, ongoing research is focused on optimizing its pharmacokinetic properties to enhance bioavailability and reduce toxicity.

The discovery and characterization of N-(5-Oxo-2,3,4,5-Tetrahydro-1,4-Benzoxazepin-7-Yl)Benzenesulfonamide represent a significant milestone in medicinal chemistry. Its unique structure and promising biological activity position it as a valuable tool in drug discovery efforts targeting complex diseases such as cancer and neurodegenerative disorders. As research continues to unfold, this compound holds great promise for advancing our understanding of disease mechanisms and developing innovative therapeutic solutions.